BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to a-L-
Xylofuranose: Chemical Structure and
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: alpha-L-Xylofuranose

Cat. No.: B15209589

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological significance of a-L-Xylofuranose. The content is tailored for researchers,
scientists, and drug development professionals, offering detailed data, experimental
methodologies, and visual representations of its molecular interactions and experimental
workflows.

Chemical Structure and Identification

Alpha-L-Xylofuranose is a monosaccharide, an L-xylofuranose with an alpha-configuration at
the anomeric center. It is the enantiomer of a-D-xylofuranose[1].

IUPAC Name: (2R,3S,4S,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol[1]
Molecular Formula: CsH100s5[1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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